![molecular formula C16H16FNO3 B2936844 4-fluoro-N-(2-(3-methoxyphenoxy)ethyl)benzamide CAS No. 1171616-36-6](/img/structure/B2936844.png)
4-fluoro-N-(2-(3-methoxyphenoxy)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-(2-(3-methoxyphenoxy)ethyl)benzamide, also known as FMeOE, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.
Scientific Research Applications
Serotonin 1A Receptors in Alzheimer's Disease
A study used a selective serotonin 1A (5-HT1A) molecular imaging probe, structurally related to benzamides, in conjunction with positron emission tomography (PET) for quantification of 5-HT1A receptor densities in the living brains of Alzheimer's disease patients. This research highlights the potential of benzamide derivatives in neuroimaging and neuropharmacology, especially in diagnosing and studying the progression of neurodegenerative diseases like Alzheimer's (Kepe et al., 2006).
Gastrokinetic Agents
Another study discusses novel benzamides as potent gastrokinetic agents, specifically analyzing their synthesis and structure-activity relationships. This indicates the therapeutic potential of benzamide derivatives in treating gastrointestinal motility disorders, showcasing the compound's relevance in medical chemistry and pharmacology (Kato et al., 1992).
Fluorine-18-Labeled Antagonists for PET
Research on the development of fluorine-18-labeled 5-HT1A antagonists emphasizes the use of benzamide derivatives in creating imaging agents for PET scans. These compounds help in mapping serotonin receptors, which is crucial for studying psychiatric disorders and neurodegenerative diseases (Lang et al., 1999).
Crystal Structure Analysis
A study focusing on the crystal structure analysis of N-[2-(4-fluoro-3-phenoxybenzoyl)hydrazinecarbothioyl]benzamide and its derivative underscores the significance of molecular structure in understanding the compound's chemical behavior and potential pharmaceutical applications (Dey et al., 2021).
Fluorinated Heterocycles Synthesis
The synthesis of fluorinated heterocycles via rhodium(III)-catalyzed C-H activation demonstrates the chemical versatility and potential of fluorinated benzamides in creating compounds with significant pharmaceutical and agricultural applications (Wu et al., 2017).
Mechanism of Action
Target of Action
Benzamide derivatives are known to interact with a variety of biological targets, including various receptors and enzymes .
Mode of Action
Benzamides are known to interact with their targets through a variety of mechanisms, often involving the formation of hydrogen bonds and hydrophobic interactions .
Biochemical Pathways
Benzamides are known to modulate a variety of biochemical pathways, often through their interaction with specific receptors or enzymes .
Pharmacokinetics
The pharmacokinetic properties of a compound can significantly impact its bioavailability and overall pharmacological activity .
Result of Action
Benzamides are known to exert a variety of effects at the molecular and cellular level, often as a result of their interaction with specific targets .
Action Environment
Environmental factors such as ph, temperature, and the presence of other molecules can significantly impact the action of a compound .
properties
IUPAC Name |
4-fluoro-N-[2-(3-methoxyphenoxy)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO3/c1-20-14-3-2-4-15(11-14)21-10-9-18-16(19)12-5-7-13(17)8-6-12/h2-8,11H,9-10H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFPMDWAVSPNCPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)OCCNC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(2-(3-methoxyphenoxy)ethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.